Cas no 651329-38-3 (1,3-Benzenediamine, 5-[2,2'-bithiophen]-5-yl-N,N,N',N'-tetraphenyl-)

• Product Name: 1,3-Benzenediamine, 5-[2,2'-bithiophen]-5-yl-N,N,N',N'-tetraphenyl-
• CAS No: 651329-38-3
• MF: C₃₈H₂₈N₂S₂
• MW: 576.772326469421
• CID: 405588
• PubChem ID: 57679053
• Update Time: 2025-04-19

1,3-Benzenediamine, 5-[2,2'-bithiophen]-5-yl-N,N,N',N'-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 5-[2,2'-bithiophen]-5-yl-N,N,N',N'-tetraphenyl-
• 1-N,1-N,3-N,3-N-tetraphenyl-5-(5-thiophen-2-ylthiophen-2-yl)benzene-1,3-diamine
• SCHEMBL13416026
• 5-([2,2'-Bithiophen]-5-yl)-N~1~,N~1~,N~3~,N~3~-tetraphenylbenzene-1,3-diamine
• DTXSID30727490
• 651329-38-3

• Inchi： 1S/C38H28N2S2/c1-5-14-30(15-6-1)39(31-16-7-2-8-17-31)34-26-29(36-23-24-38(42-36)37-22-13-25-41-37)27-35(28-34)40(32-18-9-3-10-19-32)33-20-11-4-12-21-33/h1-28H
• InChI Key： JLHPQKNMYVQSDG-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C1C=C(C=C(C=1)N(C1C=CC=CC=1)C1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 576.16964
• Monoisotopic Mass: 576.16939125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 6.48